Cas no 158712-31-3 (1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(methylthio)-, methyl ester)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(methylthio)-, methyl ester
• CAS No: 158712-31-3
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 108985
• PubChem ID: 45089585
• Update Time: 2025-04-18

1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 5-amino-1-methyl-3-(methylthio)-, methyl ester
• 1H-Pyrazole-4-carboxylicacid,5-amino-1-methyl-3-(methylthio)-,methylester(9CI)
• Methyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate
• SCHEMBL9544277
• methyl 5-amino-1-methyl-3-methylsulfanylpyrazole-4-carboxylate
• 158712-31-3

• Inchi： 1S/C7H11N3O2S/c1-10-5(8)4(7(11)12-2)6(9-10)13-3/h8H2,1-3H3
• InChI Key： ADDQWQNRKPYEAK-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(=O)OC)=C(N)N(C)N=1

Computed Properties

• Exact Mass: 201.05700
• Monoisotopic Mass: 201.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 95.44000
• LogP: 1.09200